Cas no 105868-85-7 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-2-(hydroxymethyl)butyl]-)

• Product Name: 6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-2-(hydroxymethyl)butyl]-
• CAS No: 105868-85-7
• MF: C₁₀H₁₅N₅O₃
• MW: 253.257801294327
• CID: 163104
• PubChem ID: 135436455
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-2-(hydroxymethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-2-(hydroxymethyl)butyl]-
• 2-amino-9-[4-hydroxy-2-(hydroxymethyl)butyl]-3H-purin-6-one
• 9-(4-hydroxy-2-(hydroxymethyl)butyl)guanine
• 2-(guanin-9-ylmethyl)butane-1,4-diol
• 2HM-Hbg
• 9-(4-hydroxy-2-hydroxymethylbutyl)guanine
• 9-[4-hydroxy-2-(hydroxymethyl)but-1-yl]guanine
• 9-[4-hydroxy-2-(hydroxymethyl)but-1-yl]-guanine
• 9-[4-hydroxy-2-(hydroxymethyl)butyl]guanine
• 9-< 4-hydroxy-2-(hydroxymethyl)butyl> guanine
• AC1L2V2N
• ACMC-20m94n
• CHEMBL79979
• CTK4A4177
• H2G-Homb
• SureCN417577
• 9-[4-Hydroxy-2-(hydroxymethyl)butyl]-2-amino-9H-purin-6(1H)-one
• 2-Amino-1,9-dihydro-9-[4-hydroxy-2-(hydroxymethyl)butyl]-6H-purin-6-one
• 2-Amino-9-[2-(hydroxymethyl)-4-hydroxybutyl]-6,9-dihydro-1H-purine-6-one
• 2-(guanin-9-ylmethyl)-butan-1,4-diol
• 2-amino-9-[4-hydroxy-2-(hydroxymethyl)butyl]-3,9-dihydro-6H-purin-6-one
• NSC724807
• (-)-9-(4-hydroxy-2-hydroxymethylbutyl)guanine
• SCBFBAWJWLXVHS-UHFFFAOYSA-N
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(4-hydroxy-2-(hydroxymethyl)butyl)-, (+-)-
• 2-amino-9-[4-hydroxy-2-(hydroxymethyl)butyl]-6,9-dihydro-1H-purin-6-one
• 2-Amino-9-(4-hydroxy-2-(hydroxymethyl)butyl)-1H-purin-6(9H)-one
• 2-amino-9-[4-hydroxy-2-(hydroxymethyl)butyl]-1H-purin-6-one
• NSC-724807
• (-)-9-[4-Hydroxy-2-(hydroxymethyl)butyl]guanine
• (rs)-9-[4-hydroxy-2-(hydroxymethyl)butyl]guanine
• (-)-9-(4hydroxy-2-hydroxymethylbutyl)guanine
• H2G
• DTXSID20869696
• SCHEMBL417577
• (-/+)-2HM-HBG
• 105868-85-7

• Inchi： 1S/C10H15N5O3/c11-10-13-8-7(9(18)14-10)12-5-15(8)3-6(4-17)1-2-16/h5-6,16-17H,1-4H2,(H3,11,13,14,18)
• InChI Key： SCBFBAWJWLXVHS-UHFFFAOYSA-N
• SMILES： OCC(CCO)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 253.117
• Monoisotopic Mass: 253.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 637.8°C at 760 mmHg
• Flash Point: 339.5°C
• Refractive Index: 1.748
• PSA: 131.04000
• LogP: -0.96490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones